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Compound of Interest

Compound Name: Dimethyl chlorothiophosphate

Cat. No.: B128814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup, safety

precautions, and reaction protocols for utilizing Dimethyl chlorothiophosphate (DMCTP) in

chemical synthesis. Dimethyl chlorothiophosphate is a key intermediate in the production of

various organophosphorus compounds, including insecticides and pesticides. Due to its

hazardous nature, strict adherence to safety protocols is imperative.

Safety Precautions and Handling
Dimethyl chlorothiophosphate is a corrosive, toxic, and moisture-sensitive liquid.[1][2][3][4]

[5] All manipulations should be carried out in a well-ventilated fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Skin Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: In case of insufficient ventilation, a respirator with an appropriate

cartridge for organic vapors and acid gases should be used.

Handling:
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Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Use spark-proof tools and explosion-proof equipment.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as water,

strong bases, and oxidizing agents.

Keep containers tightly closed and protected from moisture.

Synthesis of O,O-Dimethyl
Phosphorochloridothioate (DMCTP)
The industrial synthesis of DMCTP is a multi-step process, typically starting from phosphorus

trichloride. The following is a general overview of the synthetic route leading to the production

of the insecticide Acephate, where DMCTP is a key intermediate.

Experimental Workflow for Acephate Synthesis
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Caption: Synthetic pathway for Acephate production from Phosphorus Trichloride.

Quantitative Data for Synthesis Steps
The following table summarizes the quantitative data for the key steps in the synthesis of

Acephate, including the formation of DMCTP.
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Experimental Protocols
Protocol 1: Synthesis of O,O-Dimethyl
Phosphorochloridothioate (DMCTP)
This protocol is based on the industrial synthesis process for Acephate intermediates.

Materials:

O-Methyl Phosphorodichloridothioate

Methanol
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Aqueous Sodium Hydroxide

Dichloromethane (CH₂Cl₂)

Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and thermometer

Cooling bath (e.g., ice-salt bath)

Procedure:

In a round-bottom flask, dissolve O-Methyl Phosphorodichloridothioate in dichloromethane.

Cool the solution to -5 to 5 °C using a cooling bath.

Prepare a "methyl lye" solution by reacting pre-chilled (0-5 °C) methanol (1.1 equivalents)

with aqueous sodium hydroxide (1.1 equivalents) under an inert atmosphere.[2]

Slowly add the methyl lye solution to the cooled solution of O-Methyl

Phosphorodichloridothioate while maintaining the temperature between -5 and 5 °C.

After the addition is complete, continue stirring for 1 hour at the same temperature.

Monitor the reaction progress by gas chromatography (GC) until the concentration of the

starting material is less than 0.5%.[2]

Once the reaction is complete, stop stirring and allow the phases to separate.

The organic phase containing the O,O-Dimethyl Phosphorochloridothioate product in

dichloromethane is carefully separated. The product is typically kept in solution for

subsequent reactions.[2]

Protocol 2: Synthesis of O,O-Dimethyl
Phosphoramidothioate (DMPAT) from DMCTP
This protocol describes the conversion of DMCTP to a key precursor for insecticides like

Methamidophos and Acephate.

Materials:
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Solution of O,O-Dimethyl Phosphorochloridothioate in Dichloromethane (from Protocol 1)

Aqueous Sodium Hydroxide

Aqueous Ammonium Hydroxide

Reaction vessel with stirring

Procedure:

The solution of O,O-Dimethyl Phosphorochloridothioate in dichloromethane is transferred to

a suitable reaction vessel.

Aqueous solutions of sodium hydroxide and ammonium hydroxide are added to the DMCTP

solution.

The reaction mixture is stirred vigorously to ensure good mixing between the aqueous and

organic phases.

The reaction is typically carried out at or below room temperature.

After the reaction is complete (as determined by an appropriate analytical method like GC or

TLC), the organic layer containing the O,O-Dimethyl Phosphoramidothioate product is

separated, washed with water, and dried over a suitable drying agent (e.g., anhydrous

sodium sulfate).

The solvent is removed under reduced pressure to yield the crude product, which can be

further purified if necessary.

Reactions with Other Nucleophiles
Dimethyl chlorothiophosphate is a versatile reagent that can react with a variety of

nucleophiles to form different organophosphorus compounds.

Reaction with Anilines
The reaction of aryl phenyl chlorothiophosphates with substituted anilines has been studied,

indicating that these reactions proceed via a concerted SN2 mechanism.[4] While a detailed
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preparative protocol is not provided in the kinetic studies, the general principle involves the

nucleophilic attack of the aniline nitrogen on the phosphorus center of the chlorothiophosphate,

leading to the displacement of the chloride ion.

Logical Relationship for Nucleophilic Substitution

O,O-Dimethyl
Phosphorochloridothioate

Thiophosphate Ester
or Amide

+ Nucleophile
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Caption: General scheme for nucleophilic substitution reactions with DMCTP.

Further research into specific reaction conditions is recommended for optimizing the synthesis

of novel thiophosphate esters and amides using Dimethyl chlorothiophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b128814#experimental-setup-for-conducting-
reactions-with-dimethyl-chlorothiophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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